Tsugaric acid A
Tsugaric acid A
Brand Name:
Vulcanchem
CAS No.:
174391-64-1
VCID:
VC0192622
InChI:
InChI=1S/C32H50O4/c1-20(2)10-9-11-22(28(34)35)23-14-18-32(8)25-12-13-26-29(4,5)27(36-21(3)33)16-17-30(26,6)24(25)15-19-31(23,32)7/h10,22-23,26-27H,9,11-19H2,1-8H3,(H,34,35)/t22-,23-,26+,27+,30-,31-,32+/m1/s1
SMILES:
CC(=CCCC(C1CCC2(C1(CCC3=C2CCC4C3(CCC(C4(C)C)OC(=O)C)C)C)C)C(=O)O)C
Molecular Formula:
C32H50O4
Molecular Weight:
498.74
Tsugaric acid A
CAS No.: 174391-64-1
Natural Products
VCID: VC0192622
Molecular Formula: C32H50O4
Molecular Weight: 498.74
| CAS No. | 174391-64-1 |
|---|---|
| Product Name | Tsugaric acid A |
| Molecular Formula | C32H50O4 |
| Molecular Weight | 498.74 |
| IUPAC Name | (2R)-2-[(3S,5R,10S,13R,14R,17R)-3-acetyloxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methylhept-5-enoic acid |
| Standard InChI | InChI=1S/C32H50O4/c1-20(2)10-9-11-22(28(34)35)23-14-18-32(8)25-12-13-26-29(4,5)27(36-21(3)33)16-17-30(26,6)24(25)15-19-31(23,32)7/h10,22-23,26-27H,9,11-19H2,1-8H3,(H,34,35)/t22-,23-,26+,27+,30-,31-,32+/m1/s1 |
| SMILES | CC(=CCCC(C1CCC2(C1(CCC3=C2CCC4C3(CCC(C4(C)C)OC(=O)C)C)C)C)C(=O)O)C |
| PubChem Compound | 44422321 |
| Last Modified | Nov 11 2021 |
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